Cas no 1881563-53-6 (tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate
• CAS No: 1881563-53-6
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• MDL: MFCD30316143
• CID: 4626645
• PubChem ID: 130559197
• Update Time: 2025-11-05

tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(chloromethyl)-3-cyano-, 1,1-dimethylethyl ester
• tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate

• MDL： MFCD30316143
• Inchi： 1S/C12H19ClN2O2/c1-11(2,3)17-10(16)15-6-4-5-12(7-13,8-14)9-15/h4-7,9H2,1-3H3
• InChI Key： YBKKWYCVKOLVBZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CCl)(C#N)C1

Additional information on tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate

tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate is a complex organic compound with the CAS number 1881563-53-6. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a piperidine ring substituted with a chloromethyl group, a cyano group, and a tert-butyl ester group. These functional groups contribute to its versatility and reactivity, making it a valuable compound for various research and industrial purposes.

The synthesis of tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate involves a series of well-defined chemical reactions, including nucleophilic substitution, alkylation, and esterification. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are particularly valuable in drug discovery and chiral catalysis. Researchers have explored the use of this compound as a building block for constructing bioactive molecules, leveraging its ability to undergo diverse transformations such as ring-opening reactions, cyclizations, and cross-coupling reactions.

One of the most promising applications of tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate lies in its role as an intermediate in the synthesis of pharmaceutical agents. The compound's piperidine ring is a common structural motif in many bioactive compounds, including antiviral agents, anticancer drugs, and neuroprotective agents. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in viral replication and cancer cell proliferation. These findings underscore the potential of tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate as a lead compound for drug development.

In addition to its pharmacological applications, tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate has shown promise in materials science. The compound's ability to form stable metal complexes has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area, porosity, and catalytic activity, making them suitable for applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to enhance the stability and functionality of these materials.

The structural flexibility of tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate also makes it an attractive candidate for click chemistry applications. Click reactions are widely used in organic synthesis due to their high efficiency and selectivity. By incorporating this compound into click reaction protocols, researchers have been able to construct complex molecular architectures with unprecedented precision. This approach has opened new avenues for the synthesis of advanced materials and functional molecules.

From an environmental perspective, the synthesis and application of tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate have been evaluated for their sustainability. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, recent studies have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process while maintaining high yields and product quality.

In conclusion, tert-butyl 3-(chloromethyl)-3-cyanopiperidine-1-carboxylate is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse chemical transformations, making it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.